Cas no 18385-74-5 (2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY-)

• Product Name: 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY-
• CAS No: 18385-74-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD11899790
• CID: 3283235
• PubChem ID: 13712845
• Update Time: 2025-06-13

2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY-
• 6-METHOXYCHROMAN-4-OL
• CS-0354461
• EN300-135280
• REGASJUMDXLFAS-UHFFFAOYSA-N
• 4-hydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran
• 6-Methoxy-chromanon-4-ol
• 18385-74-5
• 6-methoxy-3,4-dihydro-2H-chromen-4-ol
• 6-Methoxy-3,4-dihydro-2H-1-benzopyran-4-ol
• SCHEMBL6799198
• 3,4-dihydro-4-hydroxy-6-methoxy-2h-1-benzopyran
• 6-Methoxy-4-hydroxy-2,3-dihydrobenzopyran

• MDL： MFCD11899790
• Inchi： 1S/C10H12O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-3,6,9,11H,4-5H2,1H3
• InChI Key： REGASJUMDXLFAS-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(OC)C=C2C(O)C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY-

Comprehensive Overview of 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- (CAS No. 18385-74-5): Properties, Applications, and Research Insights

The compound 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- (CAS No. 18385-74-5) is a derivative of the benzopyran family, a class of organic compounds known for their diverse biological activities and applications in pharmaceuticals, cosmetics, and materials science. This article delves into the molecular structure, synthesis, and potential uses of this compound, while addressing trending topics such as sustainable chemistry, bioactive natural products, and green synthesis methods.

Chemically, 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- features a benzopyran core with a hydroxyl group at the 4-position and a methoxy substituent at the 6-position. Its molecular formula, C₁₀H₁₂O₃, and moderate polarity make it soluble in common organic solvents, which is advantageous for laboratory and industrial applications. Researchers often explore its role as a precursor for synthesizing more complex heterocyclic compounds, particularly in the development of flavonoid analogs and antioxidant agents.

In recent years, the demand for natural product derivatives has surged, driven by their potential in drug discovery and functional materials. 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- has garnered attention due to its structural similarity to chromane derivatives found in plants like Ginkgo biloba and green tea. These analogs are studied for their neuroprotective and anti-inflammatory properties, aligning with the growing interest in plant-based therapeutics and nutraceuticals.

From a synthetic perspective, advancements in catalytic methods and microwave-assisted reactions have improved the efficiency of producing this compound. For instance, palladium-catalyzed coupling reactions or enzymatic transformations offer greener alternatives to traditional synthesis, reducing waste and energy consumption. Such innovations resonate with the global push toward sustainable manufacturing and circular economy principles.

Beyond pharmaceuticals, 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- is investigated for its utility in functional materials, such as organic semiconductors or UV-absorbing coatings. Its conjugated system and electron-donating groups make it a candidate for optoelectronic applications, a field gaining traction due to the rise of flexible electronics and renewable energy technologies.

Safety and regulatory aspects are also critical. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended during laboratory use. Regulatory databases like REACH and PubChem provide updated information on its toxicological profile and environmental impact, topics frequently searched by professionals in the chemical industry.

In conclusion, 2H-1-BENZOPYRAN-4-OL, 3,4-DIHYDRO-6-METHOXY- (CAS No. 18385-74-5) exemplifies the intersection of traditional organic chemistry and modern applications. Its versatility in drug development, material science, and sustainable synthesis positions it as a compound of enduring relevance. Future research may further unlock its potential, particularly in addressing challenges like age-related diseases and renewable energy storage.